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Compound of Interest

Compound Name: Parbendazole-d3

CAS No.: 1613439-58-9

Cat. No.: B584647

Get Quote

Technical Monograph: Parbendazole-d3
Advanced Isotopic Standards in Veterinary Residue
Analysis
Chemical Identity & Specifications
Parbendazole-d3 is a stable isotope-labeled analog of the anthelmintic agent Parbendazole. It

serves as a critical Internal Standard (IS) in quantitative mass spectrometry, specifically

designed to mitigate matrix effects (ion suppression/enhancement) during the trace analysis of

veterinary drug residues in animal-derived foods.
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Parameter Specification

Chemical Name
Methyl (5-butyl-1H-benzimidazol-2-

yl)carbamate-d3

Molecular Formula C₁₃H₁₄D₃N₃O₂

Molecular Weight ~250.31 g/mol (Calculated)

Parent CAS 14255-87-9 (Parbendazole)

Labeled CAS
Not formally assigned (Referenced by vendor

codes, e.g., TRC-P192202)

Isotopic Purity ≥ 99% atom D

Chemical Purity ≥ 98%

Solubility DMSO, Methanol (Slightly), Acetonitrile

Note on Isomerism: The deuterium label (-d3) is typically located on the methoxy group of the

carbamate moiety (

) or the terminal methyl of the butyl chain. For mass spectrometry applications, the

precise location is secondary to the mass shift (

Da), provided the label is metabolically stable and non-exchangeable.

Mechanism of Action & Analytical Relevance
To understand the necessity of Parbendazole-d3, one must understand the pharmacological

target of the parent compound. Parbendazole belongs to the benzimidazole class of

anthelmintics.

Pharmacology: It functions by binding to nematode
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-tubulin, thereby inhibiting microtubule polymerization. This disruption blocks glucose uptake in
the parasite, leading to glycogen depletion and death.

Analytical Challenge: In LC-MS/MS analysis, benzimidazoles are prone to significant signal

suppression due to phospholipids and proteins in complex matrices (liver, muscle).

Parbendazole-d3, possessing identical physicochemical properties (pKa, hydrophobicity) but a

distinct mass, co-elutes with the analyte, experiencing the exact same matrix effects, thus

allowing for precise normalization.

Visualization: Mechanism of Action
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Figure 1: Pharmacological pathway of Parbendazole leading to parasite elimination.

Experimental Protocol: LC-MS/MS Quantification
Role: Senior Application Scientist Objective: Quantify Parbendazole residues in bovine liver

using Parbendazole-d3 as the Internal Standard.

A. Sample Preparation (Modified QuEChERS)
This protocol utilizes a "Buffered QuEChERS" approach to ensure pH stability, crucial for

benzimidazole recovery.

Homogenization: Weigh 5.0 g of bovine liver tissue into a 50 mL centrifuge tube.

IS Spiking: Add 50 µL of Parbendazole-d3 working solution (1 µg/mL in MeOH). Vortex for

30 sec. Allow to equilibrate for 15 min.

Why? Equilibrating allows the IS to bind to the matrix similarly to the native analyte.

Extraction: Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid. Shake vigorously for 1

min.
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Partitioning: Add QuEChERS salts (4g MgSO₄, 1g NaCl). Shake immediately for 1 min to

prevent agglomeration. Centrifuge at 4000 rpm for 5 min.

Cleanup (dSPE): Transfer 1 mL of supernatant to a dSPE tube containing C18 and PSA

(Primary Secondary Amine).

Technical Insight: PSA removes fatty acids and sugars, while C18 removes lipids.

Reconstitution: Evaporate 500 µL of cleaned extract to dryness under nitrogen. Reconstitute

in 500 µL of Mobile Phase A/B (50:50).

B. LC-MS/MS Parameters
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 8 minutes.

MRM Transitions (Multiple Reaction Monitoring):

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Role
Collision
Energy (eV)

Parbendazole 248.1 191.1 Quantifier 25

Parbendazole 248.1 133.1 Qualifier 40

Parbendazole-d3 251.1 194.1 Internal Standard 25

Note: The mass shift of +3 Da in the precursor (248 -> 251) and product (191 -> 194) confirms

the label stability during fragmentation.

Visualization: Analytical Workflow
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Figure 2: Step-by-step extraction and quantification workflow.

Synthesis & Stability Considerations
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While researchers typically purchase this standard, understanding its synthesis validates its

structural integrity.

Synthesis Route (Conceptual): The most robust synthesis involves the reaction of 5-butyl-2-

aminobenzimidazole with deuterated methyl chloroformate (Cl-CO-OCD₃).

Reaction Type: Schotten-Baumann acylation.

Advantage: Introduces the label at the very last step, maximizing isotopic yield and reducing

cost.

Storage & Handling:

Temperature: -20°C (Long term).

Stability: Benzimidazoles are light-sensitive (photodegradation). Solutions should be stored

in amber vials.

Solvent: Stock solutions in Methanol are stable for 6 months at -20°C. Avoid aqueous

storage due to potential hydrolysis of the carbamate over long periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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